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Compound Focus: C.I. Acid blue 72

CAS No.: 12219-17-9

Cat. No.: S1825626

Get Quote

The table below summarizes the key identifiers and properties for each dye based on the search results.

Please note that many specific values for Acid Blue 182 are not available in the searched literature.

Property Acid Blue 72 Acid Blue 182

CAS Number 12219-17-9 [1] [2] [3] 12219-26-0 [4] [5]

Common Name Patent Blue V [1] Blue HRL, Alizarine Fast Blue ERL [4] [5]

C.I. Number C.I. 42051 [1] C.I. Acid Blue 182 [4] [5]

Chemical Class Triarylmethane [1] Azo [5]

Molecular Formula C₂₇H₃₁N₂O₇S₂•Na [1] C₂₂H₁₄N₄Na₂O₉S₂ [5]

Molecular Weight 582.67 g/mol [1] 589.5 g/mol (as C₂₃H₁₇N₃Na₂O₉S₂) [5]

Appearance Dark blue crystalline powder [1] Powder (exact form not specified) [5]

Solubility High in water (9.46-66.68 g/L at

20-25°C) [1]

Information Missing

pH Stability Optimal between pH 3-9 [1] Information Missing

Light Fastness Poor (rated 1-2) [1] High (rated 6) [4]
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Property Acid Blue 72 Acid Blue 182

Wash Fastness
(Soaping)

Information Missing Good (rated 3-4) [4]

Primary
Applications

Information Missing Textiles (piece dyed and hat dyeing),
decoration, and carpets [4]

Proposed Experimental Protocol for Comparison

To objectively compare the performance of these two dyes, you could design experiments focusing on their

coloration efficiency and stability. The following workflow outlines a potential experimental approach.
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Start: Prepare Dye Solutions

1. Solution Preparation
(Define concentration,

 solvent, pH)

2. Substrate Dyeing
(Apply to target material

 e.g., nylon fabric)

3. Post-Treatment
(Rinse and dry samples)

Color Strength (K/S)
Measurement

Wash Fastness Test
(ISO standards)

Light Fastness Test
(Expose to xenon arc lamp)

Rubbing Fastness Test
(Crockmeter method)

Analyze Data & Compare Results

Click to download full resolution via product page

Stage 1: Sample Preparation

Dye Solution Preparation: Prepare aqueous solutions of both Acid Blue 72 and Acid Blue 182 at a
fixed concentration (e.g., 1% owf - on the weight of the fabric). The pH should be adjusted to a

common value, such as 4-5, using acetic acid and sodium acetate to simulate typical dyeing
conditions for nylon [6].

Substrate and Dyeing: Use a standardized substrate like nylon 6,6 fabric. Dyeing should be carried
out in a laboratory-scale dyeing machine with a controlled temperature ramp (e.g., raising from 40°C

to 100°C over 30 minutes) and a constant liquor-to-goods ratio [5].
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Post-treatment: After dyeing, rinse the dyed fabrics thoroughly with cold water and air-dry at room

temperature.

Stage 2: Performance Testing

Color Strength (K/S Value): Measure the reflectance of the dyed fabrics using a spectrophotometer.
The K/S value, calculated using the Kubelka-Munk equation, provides a quantitative measure of the

color depth achieved by each dye.
Wash Fastness: Test according to ISO 105-C06. This involves subjecting the dyed fabric to a

simulated wash with standard soaping solution at a specified temperature, then evaluating the color
change of the fabric and the staining of adjacent multifiber fabric [4].

Light Fastness: Test according to ISO 105-B02. Expose the dyed samples to a xenon arc lamp
simulating sunlight. The fading of the samples is compared to standard blue wool references to

assign a light fastness rating (1=poor, 8=excellent) [1] [4].
Rubbing Fastness: Test according to ISO 105-X12 using a crockmeter. This assesses the degree of

color transfer from the dyed fabric to a white cotton cloth under dry and wet conditions.

Insights and Considerations for Researchers

Application Specificity: The available data suggests Acid Blue 182 is explicitly noted for its use in
carpets and decorations, highlighting good permeability and high light fastness [4]. Acid Blue 72's

properties are more generically described, making direct application recommendations difficult.
Structural Implications: The fundamental difference in chemical class (triarylmethane vs. azo)

dictates their performance. Triarylmethane dyes like Acid Blue 72 are known for their brilliance but
often have poorer light fastness [1]. Azo dyes like Acid Blue 182 generally offer better fastness

properties, which aligns with the data found [7].
Experimental Data Gap: The most critical finding is the absence of head-to-head experimental data.

The proposed protocol above is a template for generating the comparative data needed for a rigorous
guide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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